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Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B3428614 Get Quote

In the landscape of organic solvents and reactants, the choice between structurally similar

molecules can significantly impact experimental outcomes. This guide provides a detailed

comparison of 2-methylnonane and n-decane, two C10 alkanes, to assist researchers,

scientists, and drug development professionals in making informed decisions for their specific

applications. While direct comparative performance data is limited, this document compiles

their individual physical, chemical, and toxicological properties, offering a basis for selection in

various scientific contexts.

Physicochemical Properties: A Tabular Comparison
The fundamental characteristics of a solvent or reactant, such as its boiling point, melting point,

and density, are critical for experimental design. The following table summarizes the key

physicochemical properties of 2-methylnonane and n-decane.
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Property 2-Methylnonane n-Decane

Molecular Formula C10H22[1] C10H22

Molar Mass 142.286 g/mol [1] 142.29 g/mol

Appearance Colorless liquid[1] Colorless liquid

Odor Petroleum distillates Mild gasoline-like

Boiling Point 166.9 °C[1] 174.1 °C

Melting Point -74.6 °C[1] -29.7 °C

Density 0.7490 g/mL at 20 °C[1] 0.730 g/mL at 20 °C

Vapor Pressure 1.89 mmHg at 25 °C[2][3] 1.4 mmHg at 25 °C

Solubility in Water Insoluble[1][4] Insoluble

Solubility in Non-polar Solvents
Soluble in hexane and

benzene[1][4]

Soluble in ether, ethanol,

acetone, chloroform, carbon

tetrachloride

Performance in Specific Applications
While direct head-to-head comparisons in drug development or specific organic syntheses are

not readily available in published literature, we can infer potential performance differences

based on their structural and physical properties.

Organic Synthesis:

Both 2-methylnonane and n-decane can be used as non-polar solvents for organic reactions.

The lower boiling point of 2-methylnonane might be advantageous for reactions requiring

milder conditions or for easier solvent removal post-reaction. Conversely, the higher boiling

point of n-decane could be beneficial for reactions that require elevated temperatures. The

branched structure of 2-methylnonane may also influence reaction kinetics and selectivity

compared to the linear structure of n-decane, a factor that would need to be determined

experimentally for a specific transformation.

Phase Change Materials (PCMs):
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N-alkanes are well-studied as phase change materials for thermal energy storage. While there

is extensive research on n-decane for this application, data for 2-methylnonane is less

common. The choice between them would depend on the desired phase transition temperature

and latent heat of fusion for a particular thermal management application.

Experimental Protocols
As no direct comparative studies were identified, specific experimental protocols for a head-to-

head comparison are not available. However, a general workflow for evaluating their

performance as solvents in an organic reaction is proposed below.

Reaction Setup Reaction Execution Analysis

Comparison

Prepare Reactants & Catalyst

Reaction in 2-Methylnonane

Reaction in n-Decane

Monitor Progress (TLC, GC-MS)

Monitor Progress (TLC, GC-MS)

Work-up & Purification

Work-up & Purification

Determine Yield & Purity

Determine Yield & Purity

Compare Yield, Purity, Reaction Time

Click to download full resolution via product page

Caption: Proposed workflow for comparing solvent performance.

Safety and Toxicological Profile
Both compounds are flammable liquids and pose an aspiration hazard.[1]

2-Methylnonane: Classified as a Category 3 flammable liquid and has Category 1 aspiration

toxicity.[1] It may be fatal if swallowed and enters airways.[1]

n-Decane: While specific occupational health standards are not established, studies have

indicated potential cocarcinogenic effects.[5]

Researchers should consult the Safety Data Sheet (SDS) for each compound before use and

handle them in a well-ventilated fume hood with appropriate personal protective equipment.
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Conclusion
The selection between 2-methylnonane and n-decane for a specific application will depend on

the required physical properties and the nature of the chemical process. 2-Methylnonane's

lower boiling point and branched structure may offer advantages in certain synthetic routes,

while n-decane's higher boiling point and linear structure might be preferable in others. Given

the lack of direct comparative data, it is recommended that researchers perform small-scale

pilot experiments to determine the optimal solvent for their specific needs, taking into account

both performance and safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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